(3-Hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
(3-Hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
Brand Name:
Vulcanchem
CAS No.:
109971-57-5
VCID:
VC0025748
InChI:
InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/i40+2
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
Molecular Formula:
C40H80NO8P
Molecular Weight:
736 g/mol
(3-Hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
CAS No.: 109971-57-5
Main Products
VCID: VC0025748
Molecular Formula: C40H80NO8P
Molecular Weight: 736 g/mol
| CAS No. | 109971-57-5 |
|---|---|
| Product Name | (3-Hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate |
| Molecular Formula | C40H80NO8P |
| Molecular Weight | 736 g/mol |
| IUPAC Name | (3-hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/i40+2 |
| Standard InChIKey | KILNVBDSWZSGLL-QPTXPDSUSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O[14C](=O)CCCCCCCCCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
| PubChem Compound | 10930641 |
| Last Modified | Nov 11 2021 |
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